Cas no 2228279-55-6 (3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228279-55-6
• MF: C₈H₁₁ClN₂O₃
• MW: 218.637541055679
• CID: 6557626
• PubChem ID: 165843231
• Update Time: 2025-10-29

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• 2228279-55-6
• EN300-1992367

• Inchi： 1S/C8H11ClN2O3/c1-8(14,7(12)13)3-5-6(9)10-4-11(5)2/h4,14H,3H2,1-2H3,(H,12,13)
• InChI Key： DPVZKAPUKMXVLN-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(=O)O)(C)O)N(C)C=N1

Computed Properties

• Exact Mass: 218.0458199g/mol
• Monoisotopic Mass: 218.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid

Professional Introduction to 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic Acid (CAS No. 2228279-55-6)

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid, with the CAS number 2228279-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an imidazole ring and a hydroxymethylpropanoic acid moiety, exhibits promising properties that make it a valuable candidate for further research and development.

The structural framework of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid is characterized by the presence of a chlorinated imidazole ring, which is a common feature in many bioactive molecules. The imidazole ring itself is known for its ability to interact with biological targets, making it a versatile scaffold for drug design. Additionally, the hydroxymethylpropanoic acid side chain introduces both hydrophilic and lipophilic properties, enhancing the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds based on imidazole derivatives due to their wide range of biological activities. Research has demonstrated that imidazole-based molecules can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the chloro-substituted imidazole moiety in 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid may contribute to its interaction with specific enzymes or receptors, potentially leading to therapeutic applications.

The hydroxymethylpropanoic acid component of this compound also plays a crucial role in its pharmacological profile. This functional group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Moreover, the presence of both hydroxyl and methyl groups provides multiple sites for chemical modification, allowing for the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of bioactive molecules. The combination of the chloro-substituted imidazole ring and the hydroxymethylpropanoic acid side chain in 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid suggests that it may exhibit a unique spectrum of biological activities compared to other imidazole derivatives. This compound has been investigated for its potential role in modulating various biological pathways, including those involved in inflammation and cancer progression.

The synthesis of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it introduces the key pharmacophore responsible for much of the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization of the imidazole ring.

In terms of pharmaceutical applications, 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-2-methylpropanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it may be effective in treating various diseases, including those associated with inflammation and cancer. Further research is needed to fully elucidate its mechanism of action and to evaluate its safety and efficacy in clinical settings.

The compound's unique structural features also make it an attractive scaffold for drug discovery efforts. By modifying different parts of its molecular structure, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach has already led to the identification of several novel compounds with improved therapeutic profiles.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in synthetic methodologies and computational modeling techniques. These advancements have enabled researchers to design and synthesize increasingly complex molecules with high precision. As a result, compounds like 3-(4-chloro-1-methyl-1H-imidazol-5-yli)-2-hydroxy--methylpropanoic acid are being explored as potential treatments for a wide range of diseases.

In conclusion, 3-(4-chloro--methyl--H-imidazol--5-yli)--2--hydroxy--methylpropanoic acid (CAS No. 2228279--55--6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As our understanding of structure--activity relationships continues to improve, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutics.